3-chloro-N-(1-phenylethyl)but-2-en-1-amine;hydrochloride

• IUPAC Name: 3-chloro-N-(1-phenylethyl)but-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C12H16ClN.ClH/c1-10(13)8-9-14-11(2)12-6-4-3-5-7-12;/h3-8,11,14H,9H2,1-2H3;1H
• InChI Key: GCHHISACAREYQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NCC=C(C)Cl.Cl
• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol

Description

3-Chloro-N-(1-phenylethyl)but-2-en-1-amine;hydrochloride (3-CNBHCl) is an organic compound that is commonly used in scientific research and laboratory experiments. It is a derivative of butylamine and is composed of a butyl group with a chlorine atom and a phenylethyl substituent. 3-CNBHCl is a versatile compound that has a wide range of applications in both research and laboratory experiments.

Scientific Research Applications

Synthesis and Reactivity

• Reactivity with Carbon Monoxide : The compound's reactivity towards carbon monoxide has been explored. It is capable of yielding methyl 2-formylbenzoate and epimers of 3-methoxy-2-[(R)-1-phenylethyl]isoindolin-1-one (Albert et al., 2007).

Ligand Synthesis

• Synthesis of Phosphoramidite Ligands : This chemical has been used in the scalable protocols for the synthesis of phosphoramidite (Feringa) ligands, which are crucial in asymmetric catalysis (Smith et al., 2008).

Chemical Synthesis

• One-pot Synthesis of α-Amino Phosphonates : It serves as an efficient catalyst for the synthesis of α-amino phosphonates from aldehydes, aromatic amines, and trimethylphosphite (Reddy et al., 2005).

Fluorous Chemistry

• Heat Facilitated Resolution : This compound has been utilized in the heat facilitated resolution of racemic acids, demonstrating its role in novel methods for enantiomer resolution (Szabó et al., 2006).

Organometallic Chemistry

• Orthopalladation of Amines : This compound plays a role in orthopalladation reactions, which are significant in organometallic chemistry for forming metal-amino complexes (Vicente et al., 1997).